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Compound of Interest

Compound Name: L-573655

Cat. No.: B15566397 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for L-573655 could not be located. The

following procedures are based on general best practices for the disposal of laboratory

chemicals with unknown hazard classifications. It is imperative to treat L-573655 as a

potentially hazardous substance until its properties are fully understood. Before proceeding

with any disposal method, you must consult your institution's Environmental Health and Safety

(EHS) department and, if possible, contact the manufacturer of L-573655 to obtain an SDS.

Immediate Safety and Handling Precautions
Due to the unknown nature of L-573655, a conservative approach to handling is required.

Assume the substance may be toxic, flammable, reactive, and/or corrosive until proven

otherwise.

Personal Protective Equipment (PPE):
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PPE Category Minimum Requirement

Eye Protection
ANSI Z87.1 compliant safety glasses with side

shields or chemical splash goggles.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Check for breakthrough time if

chemical composition is known.

Body Protection A standard laboratory coat.

Respiratory

Use in a well-ventilated area or under a

chemical fume hood to minimize inhalation

exposure.

Disposal Decision Workflow
The primary step in determining the proper disposal route for any chemical is a thorough

hazard assessment. The following workflow outlines the decision-making process for the

disposal of a chemical with unknown properties like L-573655.
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Caption: Disposal decision workflow for a chemical with unknown hazards.
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Experimental Protocols: General Chemical Waste
Disposal
The following protocols are generalized for laboratory chemical waste. These are not specific to

L-573655 but represent standard procedures to be followed under the guidance of your

institution's EHS department.

Protocol 1: Segregation and Collection of Chemical Waste

Identify Waste Streams: In your laboratory, establish separate waste containers for different

classes of chemical waste (e.g., halogenated organic solvents, non-halogenated organic

solvents, acidic aqueous waste, basic aqueous waste, solid chemical waste).

Use Appropriate Containers: Waste containers must be in good condition, compatible with

the chemical waste they are holding, and have a secure lid.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"

and a list of the chemical constituents and their approximate concentrations.

Accumulation: Keep waste containers in a designated satellite accumulation area within the

laboratory. Ensure the containers remain closed except when adding waste.

Protocol 2: Disposal of Empty Chemical Containers

"RCRA Empty" Criteria: A container that held a hazardous chemical is considered "RCRA

empty" if all contents have been removed that can be by normal means (e.g., pouring,

scraping) and no more than one inch of residue remains, or no more than 3% by weight of

the total capacity of the container remains.

Triple Rinsing: For containers that held acutely hazardous waste (P-listed), the container

must be triple-rinsed with a solvent capable of removing the chemical residue. The rinsate

must be collected and disposed of as hazardous waste.[1][2]

Defacing Labels: Before disposing of an empty container in the regular trash, all hazardous

chemical labels must be removed or fully defaced.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15566397?utm_src=pdf-body
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Guidelines for Non-Hazardous Waste
Disposal
Should L-573655 be definitively identified as non-hazardous, the following disposal options

may be available, subject to approval from your local EHS and regulatory bodies.

Disposal Method Criteria for Consideration

Drain Disposal

The substance must be readily soluble in water,

have a low toxicity, and the pH of the solution

must be between 5.5 and 10.5. Only small

quantities are typically permissible for drain

disposal.[4]

Trash Disposal

The substance must be non-radioactive, not a

biological hazard, not classified as flammable,

reactive, corrosive, or toxic by the EPA, and not

pose a threat to human or environmental health.

[4]

Important: Never dispose of a chemical down the drain or in the regular trash without explicit

approval from your institution's safety officials.

Risk Assessment for Unknown Chemicals
When dealing with a chemical of unknown hazards, a formal risk assessment is crucial.

Information Gathering: Collect all available information about the chemical, including its

source, any known analogues, and the chemical reactions it has been involved in.

Hazard Identification: Assume the chemical possesses all major hazard characteristics

(flammability, corrosivity, reactivity, toxicity).

Exposure Assessment: Evaluate the potential routes of exposure for laboratory personnel

(inhalation, ingestion, skin contact) and the environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15566397?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Measures: Implement the most stringent control measures, including working in a

fume hood, using appropriate PPE, and having spill control materials readily available.

Waste Management: Treat all waste generated, including contaminated labware, as

hazardous waste until the chemical's properties are identified.

By following these conservative guidelines, you can ensure a high level of safety while handling

and preparing for the disposal of L-573655, even in the absence of specific information. Always

prioritize safety and regulatory compliance by consulting with your institution's EHS

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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